Cas no 1804496-26-1 (3-(Aminomethyl)-5-chloro-6-(difluoromethyl)-2-iodopyridine)

• Product Name: 3-(Aminomethyl)-5-chloro-6-(difluoromethyl)-2-iodopyridine
• CAS No: 1804496-26-1
• MF: C₇H₆ClF₂IN₂
• MW: 318.490219593048
• CID: 4808171
• Update Time: 2025-05-19

3-(Aminomethyl)-5-chloro-6-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-chloro-6-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C7H6ClF2IN2/c8-4-1-3(2-12)7(11)13-5(4)6(9)10/h1,6H,2,12H2
• InChI Key： QRKRXMZBOIAMOG-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C(F)F)=N1)Cl)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9

Additional information on 3-(Aminomethyl)-5-chloro-6-(difluoromethyl)-2-iodopyridine

Recent Advances in the Study of 3-(Aminomethyl)-5-chloro-6-(difluoromethyl)-2-iodopyridine (CAS: 1804496-26-1)

The compound 3-(Aminomethyl)-5-chloro-6-(difluoromethyl)-2-iodopyridine (CAS: 1804496-26-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique halogenated and difluoromethylated pyridine core, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of drug discovery and development.

One of the key areas of research involves the compound's role as a versatile intermediate in the synthesis of more complex bioactive molecules. The presence of multiple functional groups, including the aminomethyl, chloro, difluoromethyl, and iodo substituents, allows for diverse chemical modifications. Recent publications have highlighted its utility in cross-coupling reactions, which are pivotal for constructing pharmacologically relevant scaffolds. For instance, a 2023 study demonstrated its efficacy in Suzuki-Miyaura coupling reactions to generate novel pyridine-based inhibitors targeting kinase enzymes.

In addition to its synthetic applications, 3-(Aminomethyl)-5-chloro-6-(difluoromethyl)-2-iodopyridine has been investigated for its direct biological activity. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory effects against certain cancer cell lines, possibly due to its ability to interfere with cellular signaling pathways. Researchers are particularly interested in its potential as a lead compound for the development of targeted therapies, given its structural similarity to known kinase inhibitors.

Another noteworthy aspect of recent research is the exploration of the compound's pharmacokinetic properties. Early-stage ADME (Absorption, Distribution, Metabolism, and Excretion) studies have provided insights into its metabolic stability and bioavailability. These findings are critical for guiding further optimization efforts to enhance its drug-like properties. For example, a 2024 report indicated that the difluoromethyl group contributes to improved metabolic resistance, a desirable trait for candidate drugs.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and therapeutic potential. Ongoing studies are employing advanced techniques such as X-ray crystallography and molecular docking to better understand its interactions with biological targets. Furthermore, collaborative efforts between academic and industrial researchers are accelerating the translation of these findings into preclinical candidates.

In conclusion, 3-(Aminomethyl)-5-chloro-6-(difluoromethyl)-2-iodopyridine (CAS: 1804496-26-1) represents a promising scaffold in medicinal chemistry, with applications ranging from synthetic intermediates to potential therapeutic agents. Continued research into its chemical and biological properties is expected to yield valuable insights and drive innovation in drug discovery. The compound's unique structural features and demonstrated bioactivity make it a compelling subject for future studies in the field.